Cas no 1256778-64-9 (6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol)

• Product Name: 6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol
• CAS No: 1256778-64-9
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 2194616
• PubChem ID: 136239847
• Update Time: 2025-06-11

6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol
• 6-(4-Chlorophenyl)-2-methyl-4-pyrimidinol
• 1256778-64-9
• 4-hydroxy-6-(4-chlorophenyl)-2-methylpyrimidine
• DB-359175
• AKOS026714725
• 4-(4-chlorophenyl)-2-methyl-1H-pyrimidin-6-one
• F1967-4057

• Inchi： 1S/C11H9ClN2O/c1-7-13-10(6-11(15)14-7)8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14,15)
• InChI Key： HJVYLHLHMPVEBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(NC(C)=N1)=O

Computed Properties

• Exact Mass: 220.0403406Da
• Monoisotopic Mass: 220.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol

Comprehensive Overview of 6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol (CAS No. 1256778-64-9): Properties, Applications, and Research Insights

6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol (CAS No. 1256778-64-9) is a specialized pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chlorophenyl and methylpyrimidin-ol moieties, has garnered attention due to its potential as a bioactive scaffold in drug discovery. Researchers are increasingly exploring its structure-activity relationships (SAR) to develop novel therapeutics targeting inflammation, microbial infections, and metabolic disorders.

The synthetic versatility of 6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol makes it a valuable intermediate in organic chemistry. Its heterocyclic core allows for diverse modifications, enabling the creation of libraries for high-throughput screening (HTS). Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research, where precision medicine demands compounds with improved selectivity and reduced off-target effects.

From an agrochemical perspective, this compound’s chlorinated aromatic system contributes to its potential as a crop protection agent. With growing global emphasis on sustainable agriculture, researchers are investigating its efficacy against resistant pests while minimizing environmental impact. Keywords like "green chemistry alternatives" and "low-residue pesticides" align with current industry trends, reflecting user searches for eco-friendly solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1256778-64-9. Purity thresholds (>98%) are often required for pharmaceutical applications, driving demand for reliable synthetic protocols and quality control methods. FAQs like "How to synthesize 6-(4-Chlorophenyl)-2-methylpyrimidin-4-ol?" or "What solvents optimize its crystallization?" frequently appear in scientific forums, underscoring practical challenges.

In material science, the compound’s π-conjugated system sparks interest for organic electronics. Its potential in OLEDs or photovoltaic materials ties into renewable energy debates—a trending topic across academic and industrial circles. Searches for "pyrimidine-based semiconductors" or "chlorophenyl derivatives in energy storage" highlight cross-disciplinary applications.

Regulatory compliance remains a key consideration. While not classified as hazardous, proper handling protocols for halogenated compounds are essential. Safety data sheets (SDS) often address queries about storage conditions (ambient vs. inert atmosphere) and compatibility with common lab reagents.

Future directions include computational studies (molecular docking and QSAR modeling) to predict biological activity. The rise of AI-driven drug design has amplified interest in such small-molecule building blocks, making CAS 1256778-64-9 a candidate for virtual screening pipelines.